Cas no 1197564-97-8 (2-(methylsulfanyl)-N-{3-[2-(methylsulfanyl)pyridine-3-amido]phenyl}-N-propylpyridine-3-carboxamide)

• Product Name: 2-(methylsulfanyl)-N-{3-[2-(methylsulfanyl)pyridine-3-amido]phenyl}-N-propylpyridine-3-carboxamide
• CAS No: 1197564-97-8
• MF: C₂₃H₂₄N₄O₂S₂
• MW: 452.592262268066
• CID: 5833190
• PubChem ID: 45912054
• Update Time: 2025-07-23

2-(methylsulfanyl)-N-{3-[2-(methylsulfanyl)pyridine-3-amido]phenyl}-N-propylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)-N-{3-[2-(methylsulfanyl)pyridine-3-amido]phenyl}-N-propylpyridine-3-carboxamide
• AKOS034477872
• EN300-26593500
• Z594949414
• 2-methylsulfanyl-N-[3-[(2-methylsulfanylpyridine-3-carbonyl)-propylamino]phenyl]pyridine-3-carboxamide
• 1197564-97-8

• Inchi： 1S/C23H24N4O2S2/c1-4-14-27(23(29)19-11-7-13-25-22(19)31-3)17-9-5-8-16(15-17)26-20(28)18-10-6-12-24-21(18)30-2/h5-13,15H,4,14H2,1-3H3,(H,26,28)
• InChI Key： PRPHRQPMOOGGEP-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(N(C1C=CC=C(C=1)NC(C1=CC=CN=C1SC)=O)CCC)=O

Computed Properties

• Exact Mass: 452.134
• Monoisotopic Mass: 452.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126A^2
• XLogP3: 4.2

Additional information on 2-(methylsulfanyl)-N-{3-[2-(methylsulfanyl)pyridine-3-amido]phenyl}-N-propylpyridine-3-carboxamide

Comprehensive Analysis of 2-(methylsulfanyl)-N-{3-[2-(methylsulfanyl)pyridine-3-amido]phenyl}-N-propylpyridine-3-carboxamide (CAS 1197564-97-8)

The compound 2-(methylsulfanyl)-N-{3-[2-(methylsulfanyl)pyridine-3-amido]phenyl}-N-propylpyridine-3-carboxamide (CAS 1197564-97-8) is a specialized organic molecule with a unique structural framework. Its dual pyridine-3-carboxamide moieties and methylsulfanyl substituents make it a subject of interest in pharmaceutical and agrochemical research. This article delves into its properties, applications, and relevance in modern scientific inquiries, addressing frequently searched topics such as "synthetic pathways for pyridine derivatives" and "bioactive sulfanyl compounds."

Structurally, the molecule features a N-propyl linkage connecting two aromatic systems, each bearing a methylsulfanyl group. This design enhances its potential as a modulator in enzyme inhibition studies, particularly in kinase-related research. Recent trends in AI-driven drug discovery have highlighted similar compounds for their binding affinity predictions, aligning with queries like "computational modeling of sulfanyl-containing ligands." Its CAS 1197564-97-8 identifier ensures precise tracking in regulatory and commercial databases.

Applications of 2-(methylsulfanyl)-N-{3-[2-(methylsulfanyl)pyridine-3-amido]phenyl}-N-propylpyridine-3-carboxamide span across material science and medicinal chemistry. Researchers investigating "heterocyclic compound stability" or "solubility of sulfanyl derivatives" will find its physicochemical profile valuable. The compound’s thermal stability (up to 250°C) and moderate logP value suggest utility in formulation development, a hot topic in "controlled-release drug delivery" discussions.

From a synthetic perspective, the compound’s preparation involves multi-step amide coupling and sulfanylation reactions. Optimizing these steps is critical for yield improvement, a common challenge echoed in searches like "scaling up pyridine-3-carboxamide synthesis." Green chemistry principles, such as using catalytic methylation agents, are increasingly applied to its production, addressing the demand for "eco-friendly synthetic routes."

In summary, CAS 1197564-97-8 represents a versatile scaffold with cross-disciplinary relevance. Its alignment with trending search terms—bioisosteric replacement strategies, fragment-based drug design, and high-throughput screening—underscores its potential in next-generation research. Future studies may explore its role in targeted therapies, leveraging its dual methylsulfanyl motifs for enhanced selectivity.